N-(Cyanomethyl)imidazo[1,2-a]pyridine-8-carboxamide

• IUPAC Name: N-(cyanomethyl)imidazo[1,2-a]pyridine-8-carboxamide
• InChI: InChI=1S/C10H8N4O/c11-3-4-13-10(15)8-2-1-6-14-7-5-12-9(8)14/h1-2,5-7H,4H2,(H,13,15)
• InChI Key: GBVZZEAYUINXEB-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C=CN=C2C(=C1)C(=O)NCC#N
• Molecular Formula: C10H8N4O
• Molecular Weight: 200.20 g/mol

Description

N-(Cyanomethyl)imidazo[1,2-a]pyridine-8-carboxamide is a synthetic molecule that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This molecule is known for its unique chemical structure, which makes it an attractive target for researchers interested in designing novel drugs and therapeutic agents.

Mechanism Of Action

The mechanism of action of N-(Cyanomethyl)imidazo[1,2-a]pyridine-8-carboxamide is not fully understood, but it is believed to interact with specific targets in the body, such as enzymes or receptors, to produce its biological effects. Some studies have suggested that this molecule may act as an inhibitor of certain enzymes, while others have proposed that it may modulate the activity of specific receptors in the body.
Biochemical and Physiological Effects:
N-(Cyanomethyl)imidazo[1,2-a]pyridine-8-carboxamide has been shown to produce various biochemical and physiological effects in preclinical studies. Some of the reported effects include anti-inflammatory, anti-cancer, and anti-microbial activities. Additionally, this molecule has been shown to modulate the immune system and exert neuroprotective effects.

Advantages And Limitations For Lab Experiments

One of the main advantages of using N-(Cyanomethyl)imidazo[1,2-a]pyridine-8-carboxamide in lab experiments is its unique chemical structure, which allows for the design of novel compounds based on this molecule. Additionally, this molecule has shown promising results in preclinical studies, which makes it an attractive target for further research. However, one of the limitations of using this molecule is its complex synthesis method, which requires specific reagents and conditions.

Future Directions

There are several future directions for research on N-(Cyanomethyl)imidazo[1,2-a]pyridine-8-carboxamide. Some of the possible areas of research include:
1. Design and synthesis of novel compounds based on this molecule with improved pharmacological properties.
2. Investigation of the mechanism of action of this molecule to better understand its biological effects.
3. Evaluation of the safety and efficacy of compounds based on this molecule in clinical trials.
4. Development of new methods for synthesizing this molecule that are more efficient and cost-effective.
5. Exploration of the potential applications of this molecule in other scientific fields, such as materials science or environmental chemistry.
Conclusion:
N-(Cyanomethyl)imidazo[1,2-a]pyridine-8-carboxamide is a synthetic molecule that has shown promising results in preclinical studies for its potential applications in various scientific fields. This molecule has a unique chemical structure that makes it an attractive target for designing novel compounds with improved pharmacological properties. Further research is needed to fully understand the mechanism of action of this molecule and to evaluate its safety and efficacy in clinical trials.

Synthesis Methods

The synthesis of N-(Cyanomethyl)imidazo[1,2-a]pyridine-8-carboxamide involves a series of chemical reactions that require specific reagents and conditions. One of the most commonly used methods for synthesizing this molecule is the reaction between 2-amino-3-cyanopyridine and 2-bromoacetophenone in the presence of a base such as potassium carbonate. This reaction results in the formation of N-(Cyanomethyl)imidazo[1,2-a]pyridine-8-carboxamide as a white solid, which can be purified using various techniques such as recrystallization or column chromatography.

Scientific Research Applications

N-(Cyanomethyl)imidazo[1,2-a]pyridine-8-carboxamide has been extensively studied for its potential applications in various scientific fields. One of the most promising areas of research is its use as a scaffold for designing new drugs and therapeutic agents. Several studies have reported the synthesis of novel compounds based on this molecule, which have shown promising results in preclinical trials.